Cas no 2229269-86-5 (2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine
• CAS No: 2229269-86-5
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• CID: 6031147
• PubChem ID: 165632281
• Update Time: 2025-06-12

2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine
• EN300-1961162
• 2229269-86-5

• Inchi： 1S/C8H15F3N2/c1-13-5-3-2-4-6(13)7(12)8(9,10)11/h6-7H,2-5,12H2,1H3
• InChI Key： WKXFTQNISZYIFC-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCN1C)N)(F)F

Computed Properties

• Exact Mass: 196.11873297g/mol
• Monoisotopic Mass: 196.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine

Professional Introduction to 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine (CAS No. 2229269-86-5)

2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine, identified by the chemical compound code CAS No. 2229269-86-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated amines, which are widely recognized for their unique physicochemical properties and potential applications in drug development. The presence of fluorine atoms in its structure imparts distinct characteristics, such as enhanced metabolic stability and improved binding affinity to biological targets, making it a valuable scaffold for medicinal chemists.

The structural motif of 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine consists of a fluorinated ethyl backbone linked to a piperidine ring substituted with a methyl group. This configuration is strategically designed to optimize interactions with biological receptors, particularly those involved in neurotransmitter signaling and enzyme inhibition. The fluorine atoms contribute to the molecule's lipophilicity and electronic distribution, which are critical factors in determining its pharmacokinetic behavior and therapeutic efficacy.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological processes with high precision. CAS No. 2229269-86-5 has been extensively studied for its potential role in the development of novel therapeutic agents. Researchers have explored its derivatives as candidates for treating neurological disorders, inflammation, and other metabolic conditions. The piperidine moiety is particularly noteworthy, as it is a common pharmacophore in many approved drugs, known for its ability to enhance oral bioavailability and central nervous system penetration.

One of the most compelling aspects of 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine is its versatility in medicinal chemistry. The fluorine atoms can be further functionalized to create libraries of analogs with tailored properties. For instance, introducing additional substituents at the amine or piperidine positions can lead to compounds with enhanced selectivity or improved pharmacokinetic profiles. This flexibility has made it a popular choice for fragment-based drug design and high-throughput screening campaigns.

Recent advancements in computational chemistry have further accelerated the exploration of CAS No. 2229269-86-5. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for optimizing its structure. These simulations have helped identify key residues that mediate binding affinity and have guided the design of next-generation analogs with improved potency and reduced off-target effects.

The synthesis of 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine presents unique challenges due to the sensitivity of the fluorinated side chains. However, modern synthetic methodologies have enabled efficient access to this compound with high purity and yield. Techniques such as nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing its complex framework.

In clinical research, preliminary studies have demonstrated the potential of derivatives of CAS No. 2229269-86-5 as modulators of neurotransmitter pathways. The ability to fine-tune their pharmacological properties makes them promising candidates for treating conditions such as depression, anxiety disorders, and cognitive impairments. Additionally, their fluorinated nature suggests they may exhibit better resistance to metabolic degradation compared to non-fluorinated analogs.

The future prospects for 2,2,2-trifluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine are vast and exciting. As our understanding of biological systems continues to evolve, so does the demand for innovative molecular tools like this compound. Its unique structural features position it as a cornerstone in the development of next-generation therapeutics that address unmet medical needs.